2-[6-chloro-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[6-chloro-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C25H21ClN2O5S/c1-16-3-6-18(7-4-16)27-24(29)15-28-14-23(25(30)21-13-17(26)5-12-22(21)28)34(31,32)20-10-8-19(33-2)9-11-20/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: KMESJNFYMIAIHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C25H21ClN2O5S
• Molecular Weight: 497.0 g/mol

Description

The compound “2-[6-chloro-3-(4-methoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide” is a complex organic molecule. It contains a quinolinone moiety (a bicyclic compound containing a benzene ring fused to a pyridine at two adjacent carbon atoms), which is substituted with various functional groups including a sulfonyl group, a methoxyphenyl group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a bicyclic core. The presence of these groups will influence the compound’s physical and chemical properties, as well as its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl and acetamide groups could enhance its solubility in polar solvents, while the aromatic rings could enhance its solubility in non-polar solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s unique structure suggests potential applications in medicinal chemistry. Researchers have investigated its pharmacological properties, including interactions with biological targets. Some specific areas of interest include:

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Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological studies. If this compound is intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The future directions for this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its biological activity, optimizing its structure for better activity or selectivity, and conducting preclinical and clinical trials.